N-(4-morpholinophenyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide

• IUPAC Name: N-(4-morpholin-4-ylphenyl)-6-pyrazol-1-ylpyridazine-3-carboxamide
• InChI: InChI=1S/C18H18N6O2/c25-18(16-6-7-17(22-21-16)24-9-1-8-19-24)20-14-2-4-15(5-3-14)23-10-12-26-13-11-23/h1-9H,10-13H2,(H,20,25)
• InChI Key: WTZWFFPRGOQZEV-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC=C(C=C2)NC(=O)C3=NN=C(C=C3)N4C=CC=N4
• Molecular Formula: C18H18N6O2
• Molecular Weight: 350.4 g/mol

Description

N-(4-morpholinophenyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide, also known as MP-3, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MP-3 belongs to the family of pyridazine derivatives, which have been extensively studied for their pharmacological properties.

Scientific Research Applications

Antiobesity Activity

Research on diaryl dihydropyrazole-3-carboxamides, which are analogous to N-(4-morpholinophenyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide, has demonstrated significant in vivo antiobesity activity related to CB1 receptor antagonism. These compounds showed notable appetite suppression and body weight reduction in animal models. Their interactions with the CB1 receptor and favorable pharmacokinetic profiles were highlighted, suggesting their potential in obesity treatment (Srivastava et al., 2007).

Synthesis and Biological Activity in Textiles

A study involved the synthesis of novel heterocyclic aryl monoazo organic compounds, including derivatives of N-(4-morpholinophenyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide. These compounds were used in dyeing polyester fabrics and exhibited high efficiency based on their antioxidant, antitumor, and antimicrobial activities. This suggests their potential application in producing sterile and biologically active fabrics for various life applications (Khalifa et al., 2015).

Anticholinesterase Effects

Pyrazoline derivatives, including those similar to N-(4-morpholinophenyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide, have been synthesized and evaluated for their anticholinesterase effects. These compounds have shown potential applications in treating neurodegenerative disorders due to their inhibitory effects on enzymes like acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) (Altıntop, 2020).

Aurora Kinase Inhibition

The co-crystallization of imidazo[1,2-a]pyrazine derivatives with Aurora-A has been studied, providing insights into their interactions with Aurora kinases. These findings have led to the design and synthesis of potent Aurora-A inhibitors demonstrating significant selectivity in cell-based Aurora kinase pharmacodynamic biomarker assays. This research indicates the potential application of such compounds in cancer treatment (Bouloc et al., 2010).

Anti-Inflammatory Activity

A series of novel pyrazoline derivatives containing 4-morpholinophenyl moiety, similar to N-(4-morpholinophenyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide, were synthesized and evaluated for their anti-inflammatory activities. These compounds were compared with the reference drug indomethacin, showcasing different levels of anti-inflammatory effects (Khalil, 2011).